Cas no 7673-94-1 (1,3-benzothiazole-6,7-diamine)

• Product Name: 1,3-benzothiazole-6,7-diamine
• CAS No: 7673-94-1
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 1021790
• PubChem ID: 19915799
• Update Time: 2025-05-20

1,3-benzothiazole-6,7-diamine Chemical and Physical Properties

Names and Identifiers

• 6,7-Benzothiazolediamine(9CI)
• 1,3-benzothiazole-6,7-diamine
• EN300-1699121
• DTXSID20601290
• 6,7-diaminobenzothiazole
• SCHEMBL9538615
• KUONMACORGAEIQ-UHFFFAOYSA-N
• 7673-94-1

• Inchi： 1S/C7H7N3S/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-3H,8-9H2
• InChI Key： KUONMACORGAEIQ-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C(=C12)N)N

Computed Properties

• Exact Mass: 165.03606841g/mol
• Monoisotopic Mass: 165.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-benzothiazole-6,7-diamine

Professional Introduction to 1,3-benzothiazole-6,7-diamine (CAS No. 7673-94-1)

1,3-benzothiazole-6,7-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 7673-94-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural framework of 1,3-benzothiazole-6,7-diamine consists of a benzene ring fused to a thiazole ring, with two amino groups (-NH₂) substituents at the 6 and 7 positions. This unique configuration imparts distinct chemical and pharmacological properties, making it a valuable scaffold for synthesizing novel therapeutic agents.

The significance of 1,3-benzothiazole-6,7-diamine in modern medicinal chemistry stems from its versatile reactivity and potential applications in the design of bioactive molecules. Over the past decade, there has been a surge in research focused on developing new derivatives of benzothiazole-based compounds due to their demonstrated efficacy in various pharmacological contexts. The presence of amino groups in 1,3-benzothiazole-6,7-diamine allows for further functionalization through reactions such as condensation, alkylation, and acylation, enabling the creation of structurally diverse analogs with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1,3-benzothiazole-6,7-diamine and biological targets. Studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, the compound has shown promise in preclinical studies as a modulator of neurotransmitter systems, suggesting its utility in addressing neurological disorders.

The synthesis of 1,3-benzothiazole-6,7-diamine typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route involves the condensation of thioanisole with maleic anhydride followed by reduction and further functionalization to introduce the amino groups at the 6 and 7 positions. The efficiency and scalability of these synthetic protocols are critical factors that influence the feasibility of large-scale production for pharmaceutical applications.

In terms of pharmacological activity, derivatives of 1,3-benzothiazole-6,7-diamine have been investigated for their antimicrobial, antiviral, and anticancer properties. For instance, certain analogs have exhibited potent activity against resistant bacterial strains by interfering with bacterial cell wall synthesis. Similarly, modifications to the benzothiazole core have yielded compounds with enhanced selectivity for viral proteases, demonstrating potential as antiviral agents.

The role of 1,3-benzothiazole-6,7-diamine in drug discovery is further underscored by its incorporation into several clinical trials targeting chronic diseases. Researchers are exploring its efficacy in modulating immune responses in autoimmune conditions such as rheumatoid arthritis. The compound’s ability to interact with multiple biological pathways makes it an attractive candidate for combination therapies aimed at synergistic therapeutic effects.

From a regulatory perspective, the handling and use of 1,3-benzothiazole-6,7-diamine must adhere to stringent safety guidelines to ensure worker protection and environmental compliance. While not classified as a hazardous substance under current regulations, proper laboratory practices must be followed to minimize exposure risks. Storage conditions should maintain stability and prevent degradation due to moisture or air exposure.

The future direction of research on 1,3-benzothiazole-6,7-diamine is likely to focus on optimizing synthetic methodologies for improved yield and sustainability. Additionally, there will be an emphasis on exploring novel derivatives with enhanced pharmacological profiles through structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications.

In conclusion,1,3-benzothiazole-6,7-diamine (CAS No. 7673-94-1) represents a significant compound in pharmaceutical research due to its structural versatility and biological activity. Its role as a scaffold for developing new therapeutic agents continues to drive innovation in drug discovery. As our understanding of its pharmacological mechanisms evolves,1,3-benzothiazole-6, -diamine is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.